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Compound of Interest

Compound Name: (+)-Pelletierine

Cat. No.: B12707980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols, personal protective equipment (PPE)

requirements, and operational and disposal plans for handling (+)-Pelletierine. Given its

classification as a toxic alkaloid, stringent adherence to these guidelines is essential to ensure

the safety of all laboratory personnel.

Hazard Assessment and Toxicological Data
(+)-Pelletierine is a piperidine alkaloid known for its toxicity. While specific quantitative

toxicological data such as LD50 values and occupational exposure limits are not readily

available in established databases, the compound should be handled as a substance with high

acute toxicity. Symptoms of exposure to related alkaloids can include nausea, vomiting,

dizziness, and in severe cases, respiratory depression.[1]

Quantitative Data Summary

Due to the absence of specific published toxicological and exposure limit data for (+)-
Pelletierine, the following table emphasizes the need for conservative safety measures.
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Parameter Value Reference / Remarks

Physical & Chemical

Properties

Molecular Formula C₈H₁₅NO [2][3][4]

Molecular Weight 141.21 g/mol [2][3][4]

Boiling Point 195 °C at 760 mmHg [2]

Solubility
Soluble in water, alcohol,

ether, and chloroform.
[5]

Toxicological Data

Oral LD50 (Rat) Data not available Assume high toxicity.

Dermal LD50 Data not available Assume high toxicity.

Inhalation LC50 Data not available Assume high toxicity.

Occupational Exposure Limits

OSHA PEL Not established

NIOSH REL Not established

ACGIH TLV Not established

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory for all personnel handling (+)-Pelletierine.
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Protection Type Recommended Equipment
Guidelines and
Considerations

Eye and Face
Chemical safety goggles and a

full-face shield.

A face shield must be worn

over safety goggles when

there is a splash hazard.

Hand
Double-gloving with nitrile

gloves.

Inspect gloves before each

use and change immediately if

contaminated.

Body
Chemical-resistant lab coat or

disposable gown.

Should be worn over personal

clothing and removed before

leaving the laboratory.

Respiratory
NIOSH-approved respirator

with organic vapor cartridges.

Required when handling the

solid compound or solutions

outside of a certified chemical

fume hood.

Operational Plan: Safe Handling Workflow
All work with (+)-Pelletierine must be conducted in a designated area, such as a chemical

fume hood, to minimize exposure risk.
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Preparation
- Don appropriate PPE

- Verify fume hood function
- Assemble all materials

Weighing
- Use an analytical balance inside the fume hood

- Handle with care to avoid dust generation

Dissolution
- Slowly add solvent to the solid

- Use a sealed container

Reaction/Use
- Conduct all steps within the fume hood

- Maintain constant vigilance

Decontamination
- Clean all equipment with a suitable solvent

- Collect all rinsate as hazardous waste

Waste Disposal
- Segregate all contaminated materials

- Follow institutional disposal procedures
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Skin Contact

Eye Contact

Inhalation

Ingestion

Exposure Event

Evacuate Immediate Area

Notify Supervisor and EHS

Remove contaminated clothing
Flush skin with copious amounts of water for 15 minutes

Immediately flush eyes with eyewash for 15 minutes

Move to fresh air

Rinse mouth with water
DO NOT induce vomiting

Seek Immediate Medical Attention

Seek Immediate Medical Attention

Seek Immediate Medical Attention

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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